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Compound of Interest

Compound Name: GSK-340

Cat. No.: B15569279

Essential Safety and Handling Guide for GSK343

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of GSK343, a potent and selective EZH2 inhibitor. The following
information is intended for researchers, scientists, and drug development professionals to
ensure the safe and effective use of this compound in a laboratory setting.

Compound Identification and Properties
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Property

Value

Source

Chemical Name

N-[(1,2-Dihydro-6-methyl-2-
0x0-4-propyl-3-
pyridinyl)methyl]-1-(1-
methylethyl)-6-[2-(4-methyl-1-
piperazinyl)-4-pyridinyl]-1H-
indazole-4-carboxamide

Tocris Bioscience

CAS Number

1346704-33-3

Cayman Chemical[1], Tocris
Bioscience[2],
MedChemExpress|[3]

Cayman Chemical[1], Tocris

Molecular Formula C31H39N702 T
Bioscience[2]
) Cayman Chemical[1], Cell
Molecular Weight 541.7 g/mol , _
Signaling Technology[4]
Purity >98% (HPLC) Tocris Bioscience[2]
White to beige to brown ) )
Appearance Sigma-Aldrich

powder

Hazard Identification and Safety Precautions

GSK343 is classified as harmful if swallowed. It is essential to handle this compound with care

and adhere to the following safety precautions.

GHS Hazard Classification:

Classification

Code

Description

Acute Toxicity, Oral

H302

Harmful if swallowed

Personal Protective Equipment (PPE):
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Equipment Specification Rationale

) Safety glasses with side Protects eyes from splashes or
Eye Protection )
shields or goggles dust.

_ Chemical-resistant gloves _
Hand Protection o Prevents skin contact.
(e.g., nitrile rubber)

] Protects skin and clothing from
Body Protection Laboratory coat o
contamination.

Use in a well-ventilated area. A
) ) respirator may be necessary Minimizes inhalation of the
Respiratory Protection ) o
for handling large quantities or ~ compound.

if dust is generated.

Handling and Storage

Operational Plan for Safe Handling:

o Engineering Controls: Handle GSK343 in a well-ventilated laboratory, preferably in a
chemical fume hood, to minimize inhalation exposure.

o Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
the handling area. Wash hands thoroughly after handling.

o Powder Handling: When working with the solid form, avoid generating dust. Use appropriate
tools for weighing and transferring the compound.

Storage Conditions:

Form Storage Temperature Stability

Solid (Lyophilized) -20°C, desiccated Stable for at least 3 years.[5]
In Solution (DMSO) -80°C Up to 1 year.[5]

-20°C Up to 1 month.[5]
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To prevent loss of potency, aliquot solutions to avoid multiple freeze-thaw cycles.[4]

Emergency Procedures

First-Aid Measures:

Exposure Route Procedure

) If swallowed, rinse mouth with water. Call a
Ingestion o ) ) i
physician or poison control center immediately.

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

symptoms persist.

Immediately wash the affected area with soap
Skin Contact and plenty of water. Remove contaminated

clothing.

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.

Disposal Plan

Dispose of unused GSK343 and contaminated waste in accordance with local, state, and
federal regulations. It is recommended to consult with your institution's environmental health
and safety (EHS) department for specific guidelines.

General Disposal Guidelines:
e Unused Compound: Dispose of as chemical waste. Do not discard into the environment.

o Contaminated Materials: Items such as gloves, pipette tips, and empty vials that have come
into contact with GSK343 should be collected in a designated hazardous waste container.

Experimental Protocols

Preparation of Stock Solutions:
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GSK343 is soluble in DMSO.[2] The following protocol is for preparing a stock solution.
o Materials: GSK343 powder, anhydrous DMSOQO, sterile microcentrifuge tubes.
e Procedure:

Allow the GSK343 vial to equilibrate to room temperature before opening.

[¢]

[e]

To prepare a 10 mM stock solution, for example, add the appropriate volume of DMSO to
the vial containing the GSK343 powder.

[e]

Vortex briefly to ensure the compound is fully dissolved.

o

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize

freeze-thaw cycles.

o

Store the aliquots at -20°C or -80°C as recommended.

Visualized Workflows

The following diagrams illustrate the standard workflow for handling GSK343 and the
procedural steps for emergency spill response.
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GSK343 Handling Workflow

Preparation

Don Appropriate PPE
(Lab coat, gloves, safety glasses)

Work in a Chemical Fume Hood

Weigh GSK343 Powder

Add Anhydrous DMSO

Vortex to Dissolve

Aliquot into Sterile Tubes

Storage & Dispcvsal

Store at -20°C or -80°C

Dispose of Contaminated Waste

v

End

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling and preparation of GSK343 solutions.
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Emergency Spill Response for GSK343

Evacuate Immediate Area

(if necessary) Notify Lab Supervisor and EHS

: :

Wear Appropriate PPE
(gloves, lab coat, eye protection)

:

Contain the Spill
(use absorbent material)

'

Clean Spill Area

:

Dispose of Contaminated Materials
as Hazardous Waste

:

Decontaminate Surfaces

Click to download full resolution via product page

Caption: Procedural flow for responding to an accidental spill of GSK343.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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